1-(Methylamino)propan-2-ol hydrochloride
Overview
Description
1-(Methylamino)propan-2-ol hydrochloride is a chemical compound with the molecular formula C4H12ClNO. It is commonly used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of 1-(Methylamino)propan-2-ol hydrochloride typically involves the reaction of 1-chloropropan-2-ol with methylamine. The reaction is carried out under controlled conditions to ensure the desired product is obtained. Industrial production methods may involve the use of advanced techniques such as continuous flow reactors to enhance yield and purity .
Chemical Reactions Analysis
1-(Methylamino)propan-2-ol hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: It can be reduced to form primary or secondary amines.
Substitution: It can undergo nucleophilic substitution reactions, where the methylamino group is replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide
Scientific Research Applications
1-(Methylamino)propan-2-ol hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: It is used in the study of enzyme mechanisms and protein interactions.
Industry: It is used in the production of fine chemicals and specialty chemicals
Mechanism of Action
The mechanism of action of 1-(Methylamino)propan-2-ol hydrochloride involves its interaction with specific molecular targets. It can act as a ligand for certain receptors or enzymes, modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
1-(Methylamino)propan-2-ol hydrochloride can be compared with similar compounds such as:
2-(Dimethylamino)propan-1-ol: This compound has a similar structure but with an additional methyl group on the amino nitrogen.
1-(Methylamino)propan-2-ol: The non-hydrochloride form of the compound.
2-Amino-2-methylpropan-1-ol: This compound has a similar backbone but with different functional groups. These compounds share similar chemical properties but differ in their reactivity and applications
Properties
Molecular Formula |
C4H12ClNO |
|---|---|
Molecular Weight |
125.60 g/mol |
IUPAC Name |
1-(methylamino)propan-2-ol;hydrochloride |
InChI |
InChI=1S/C4H11NO.ClH/c1-4(6)3-5-2;/h4-6H,3H2,1-2H3;1H |
InChI Key |
ZAIVCXIMBKXNHW-UHFFFAOYSA-N |
Canonical SMILES |
CC(CNC)O.Cl |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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